1-(1-methyl-1H-pyrrol-2-yl)-N-[(1-propyl-1H-pyrazol-3-yl)methyl]methanamine

• Molecular Formula: C13H21ClN4
• Molecular Weight: 268.78 g/mol
• IUPAC Name: N-[(1-methylpyrrol-2-yl)methyl]-1-(1-propylpyrazol-3-yl)methanamine;hydrochloride
• InChI: InChI=1S/C13H20N4.ClH/c1-3-7-17-9-6-12(15-17)10-14-11-13-5-4-8-16(13)2;/h4-6,8-9,14H,3,7,10-11H2,1-2H3;1H
• InChI Key: NUFPRNOECMENOX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CC(=N1)CNCC2=CC=CN2C.Cl

Description

1-(1-methyl-1H-pyrrol-2-yl)-N-[(1-propyl-1H-pyrazol-3-yl)methyl]methanamine is a small organic molecule featuring a methanamine linker connecting two heterocyclic moieties: a 1-methylpyrrole and a 1-propylpyrazole. Its molecular formula is C13H20N4, with an average mass of 232.331 Da and a monoisotopic mass of 232.168797 Da . The compound has been studied in the context of medicinal chemistry, particularly for its structural similarity to ligands targeting neurotransmitter receptors and enzymes such as acetylcholinesterase . Its synthesis typically involves reductive amination or nucleophilic substitution reactions, as evidenced by related compounds in the literature .

Preparation Methods

Pyrrole Intermediate Synthesis

The 1-methyl-1H-pyrrol-2-ylmethylamine is synthesized via a modified Paal-Knorr reaction. Cyclocondensation of 2,5-dimethoxy-tetrahydrofuran with methylamine hydrochloride yields 1-methylpyrrole, which is subsequently functionalized at the 2-position via Vilsmeier-Haack formylation. The aldehyde intermediate undergoes reductive amination with sodium cyanoborohydride to produce the target amine.

Reaction Conditions :

• Cyclocondensation : 80°C, ethanol solvent, 12 hours (Yield: 78%).
• Reductive Amination : Room temperature, methanol, NaBH3CN (Yield: 85%).

Pyrazole Intermediate Synthesis

The 1-propyl-1H-pyrazol-3-ylmethyl chloride is prepared through cyclization of propyl hydrazine with acetylacetone, followed by chloromethylation using paraformaldehyde and thionyl chloride.

Reaction Conditions :

• Cyclization : 100°C, toluene, 6 hours (Yield: 72%).
• Chloromethylation : 0°C, DCM, SOCl2 (Yield: 68%).

Coupling via Alkylation

The final step involves nucleophilic substitution between the pyrrole-derived amine and pyrazole chloromethyl intermediate.

Reaction Conditions :

• Solvent : Dichloromethane
• Base : Triethylamine (2.5 equiv)
• Temperature : 25°C, 24 hours
• Yield : 64%

Mechanism :
$$ \text{R-NH}2 + \text{R'-CH}2\text{Cl} \xrightarrow{\text{Et}3\text{N}} \text{R-NH-CH}2\text{-R'} + \text{HCl} $$

Optimization of Reaction Parameters

Solvent Effects

Polar aprotic solvents (e.g., DMF, acetonitrile) improve reaction kinetics but reduce selectivity. Dichloromethane balances reactivity and solubility.

Solvent	Yield (%)	Purity (%)
Dichloromethane	64	98
DMF	71	89
Acetonitrile	68	92

Catalytic Systems

Palladium catalysts (e.g., Pd/C) enhance coupling efficiency in industrial settings, reducing reaction time by 40%.

Catalyst	Time (h)	Yield (%)
None	24	64
Pd/C (5%)	14	82
CuI	18	73

Industrial-Scale Production Considerations

Continuous Flow Reactors

Microreactor systems minimize side reactions and improve heat dissipation, achieving 89% yield at 10 kg/batch.

Advantages :

• Reduced reaction time (8 hours vs. 24 hours).
• Higher consistency (purity >99%).

Purification Techniques

• Liquid-Liquid Extraction : Removes unreacted amines.
• Crystallization : Ethanol/water mixtures yield 98% pure product.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Scalability
Classical Alkylation	64	98	Moderate
Reductive Amination	72	95	High
Flow Chemistry	89	99	Industrial

Reductive amination offers higher yields but requires stringent anhydrous conditions. Flow chemistry outperforms batch methods in scalability and reproducibility.

Recent Advances

Photoredox Catalysis

Visible-light-mediated coupling reduces energy input and improves regioselectivity. A 2022 study demonstrated 76% yield under blue LED irradiation.

Enzymatic Amination

Immobilized transaminases enable greener synthesis, achieving 81% yield at 37°C, though substrate scope remains limited.

Challenges and Solutions

• Regioselectivity in Pyrazole Formation : Directed ortho-metalation (DoM) with LDA ensures precise 3-substitution.
• Amine Oxidation : Use of antioxidant additives (e.g., BHT) prevents degradation during storage.

Chemical Reactions Analysis

1-(1-methyl-1H-pyrrol-2-yl)-N-[(1-propyl-1H-pyrazol-3-yl)methyl]methanamine undergoes various types of chemical reactions:

Oxidation: This compound can be

Biological Activity

The compound 1-(1-methyl-1H-pyrrol-2-yl)-N-[(1-propyl-1H-pyrazol-3-yl)methyl]methanamine , often referred to as a derivative of pyrrole and pyrazole, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic applications.

The molecular formula of the compound is $C_{12}H_{16}N_4$, with a molecular weight of approximately 216.29 g/mol. The structure comprises a pyrrole ring linked to a pyrazole moiety, which is believed to contribute to its biological activity.

Property	Value
Molecular Formula	$C_{12}H_{16}N_4$
Molecular Weight	216.29 g/mol
CAS Number	Not available
Melting Point	Not determined

Biological Activity Overview

Research indicates that the compound exhibits a range of biological activities, including:

• Anticancer Activity : Preliminary studies suggest that derivatives similar to this compound can inhibit cancer cell proliferation. For instance, compounds with similar structures have shown IC50 values in the micromolar range against various cancer cell lines, indicating potential for further development as anticancer agents .
• Antimicrobial Properties : Some derivatives have demonstrated antibacterial and antifungal activities. For example, certain N-benzyl derivatives have been shown to effectively combat methicillin-resistant Staphylococcus aureus (MRSA) and other pathogenic bacteria .

The mechanisms through which this compound exerts its biological effects are still under investigation. However, several hypotheses based on related compounds include:

• Inhibition of Enzymatic Activity : Similar compounds have been shown to inhibit specific enzymes involved in cancer cell metabolism and proliferation.
• Receptor Modulation : The pyrazole moiety may interact with various receptors, potentially modulating pathways involved in inflammation and cancer progression.

Case Study 1: Anticancer Activity

In a study examining the anticancer properties of pyrrole derivatives, it was found that compounds similar to 1-(1-methyl-1H-pyrrol-2-yl)-N-[(1-propyl-1H-pyrazol-3-yl)methyl]methanamine exhibited significant cytotoxicity against human breast cancer cells (MCF-7). The study reported an IC50 value of approximately 15 µM, suggesting effective inhibition of cell growth .

Case Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial activity of related N-benzyl pyrrole derivatives revealed that certain compounds displayed potent activity against both Gram-positive and Gram-negative bacteria. The most promising derivative showed an MIC (Minimum Inhibitory Concentration) value of 8 µg/mL against MRSA, highlighting the potential for development as an antibiotic .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a class of N-substituted methanamine derivatives with dual heterocyclic substituents. Key structural analogues include:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Differences	Biological Activity/Application	Reference
1-(1-Isopropyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine	C13H20N4	232.33	Isopropyl vs. propyl group on pyrazole	Not explicitly reported
N-[(4-Fluorophenyl)methyl]-N-[(1-methylpyrrol-2-yl)methyl]amine	C13H15FN2	218.27	Fluorophenyl vs. pyrazole substituent	Potential serotonin receptor modulation
1-(1-Ethyl-1H-pyrazol-3-yl)-N-[(1-isopropyl-1H-pyrazol-3-yl)methyl]methanamine	C13H22ClN5	283.80	Ethyl/isopropyl pyrazole; chlorinated substituent	Preclinical studies (unspecified)
1-[2-(5-Fluoro-2-methoxyphenyl)cyclopropyl]-N-[(2-methoxythiophen-3-yl)methyl]methanamine	C18H20FNO2S	333.42	Cyclopropyl spacer; fluorophenyl/thiophene groups	5-HT2C receptor selectivity

Physicochemical and Pharmacokinetic Properties

• LogP : The compound’s pyrrole-pyrazole structure suggests moderate lipophilicity (predicted LogP ~2.5–3.0), comparable to analogues like N-[(4-fluorophenyl)methyl]-N-[(1-methylpyrrol-2-yl)methyl]amine (LogP ~2.8) .
• Solubility : Methanamine-linked heterocycles generally exhibit poor aqueous solubility, necessitating formulation optimization .
• Synthetic Accessibility : The compound’s synthesis is more straightforward than cyclopropane-containing derivatives (e.g., compound 35 in ), which require multi-step cyclopropanation .